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Compound of Interest

Compound Name: Tipindole

Cat. No.: B1218657 Get Quote

Essential Safety and Handling Guide for Tipindole
Disclaimer: The information provided herein is for guidance purposes for qualified researchers

and scientists. A comprehensive, site-specific risk assessment must be conducted before

handling any chemical. All laboratory activities should be performed in compliance with

institutional and national safety regulations.

Initial research indicates that the identifier "Tipindole" is associated with CAS Number 7489-

66-9. However, this CAS number is also assigned to the well-documented synthetic opioid,

Tapentadol[1][2][3][4]. The chemical structures and formulas associated with "Tipindole" and

"Tapentadol" in various databases are inconsistent. Given this ambiguity, this guide will provide

a two-pronged approach to ensure user safety:

General Protocol for Novel/Uncharacterized Compounds: This section provides a

conservative framework for handling Tipindole as if it were a novel compound with unknown

toxicity. This is the recommended primary approach.

Specific Protocol for Tapentadol: This section provides handling information based on the

known hazards of Tapentadol, a potent synthetic opioid.

Part 1: General Protocol for Handling Novel or
Uncharacterized Compounds
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When the hazards of a substance are not well-defined, a conservative approach is mandatory

to ensure personnel safety. The following procedures should be implemented when handling

Tipindole as a compound of unknown toxicity.

Immediate Safety and Personal Protective Equipment
(PPE)
Engineering controls should be the primary method of exposure control. This includes the use

of a certified chemical fume hood or a powder containment hood.

PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Hand Protection
Nitrile gloves (double-gloving

recommended)

Thicker, chemical-resistant

gloves (e.g., neoprene over

nitrile)

Eye Protection
ANSI Z87.1 compliant safety

glasses with side shields

Chemical splash goggles or a

full-face shield

Body Protection Fully buttoned lab coat
Disposable, chemical-resistant

gown or suit

Respiratory
Not required if handled in a

fume hood

A NIOSH-approved respirator

with P100 filters may be

necessary if there is a risk of

aerosolization outside of a

containment device.

Operational Plan for Handling Potent Powders
1. Preparation and Pre-Weighing:

Designate a specific area within a chemical fume hood for handling the compound.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment (spatulas, weigh paper, vials, solvents) before retrieving

the compound.
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Ensure a chemical waste container is readily accessible.

2. Weighing the Compound:

Perform all manipulations within the fume hood.

Use a microbalance with a draft shield.

To minimize static, use anti-static weigh boats or an ionizer.

Carefully open the container. Avoid creating airborne dust.

Use a dedicated, clean spatula to transfer the powder.

Close the primary container immediately after dispensing.

3. Dissolution:

Add solvent to the vial containing the weighed powder slowly to avoid splashing.

Cap the vial securely before mixing or vortexing.

4. Spill and Emergency Procedures:

Minor Spill (in fume hood):

Alert others in the area.

Wearing appropriate PPE, gently cover the spill with an absorbent material.

Wet the absorbent material with a suitable solvent (e.g., isopropanol, water) to prevent

dust generation.

Carefully wipe up the spill, working from the outside in.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Clean the spill area with soap and water.
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Major Spill or Spill Outside Containment:

Evacuate the immediate area.

Alert laboratory supervisor and institutional safety office immediately.

Prevent others from entering the area.

Follow institutional emergency response procedures.

5. Disposal Plan:

All solid waste (gloves, weigh paper, contaminated bench paper) must be collected in a

designated, sealed hazardous waste container.

Liquid waste containing the compound should be collected in a separate, clearly labeled

hazardous waste container.

Do not dispose of this material down the drain or in regular trash. Follow all local, state, and

federal regulations for hazardous waste disposal.

Part 2: Specific Protocol for Handling Tapentadol
(CAS 7489-66-9)
Tapentadol is a potent, centrally-acting synthetic opioid analgesic[5]. It is classified as a

Schedule II controlled substance in the United States, indicating a high potential for abuse and

dependence. The primary hazards are acute toxicity if swallowed, potential for respiratory

depression, and suspected reproductive toxicity.

Quantitative Data and Hazard Summary for Tapentadol
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Parameter Data Source Citation

Molecular Formula C₁₄H₂₃NO

CAS Number 175591-23-8

GHS Hazard Statements

H302: Harmful if

swallowedH319: Causes

serious eye irritationH335: May

cause respiratory

irritationH361: Suspected of

damaging fertility or the unborn

child

Signal Word Warning

Pharmacology

μ-opioid receptor agonist and

norepinephrine reuptake

inhibitor

Legal Status (US)
DEA Schedule II Controlled

Substance

Personal Protective Equipment (PPE) for Tapentadol
Given its opioid nature and associated hazards, the following PPE is mandatory:

Hand Protection: Double nitrile gloves.

Eye Protection: Chemical splash goggles.

Body Protection: A fully-fastened lab coat.

Respiratory Protection: All handling of powdered Tapentadol must be performed in a certified

chemical fume hood to prevent inhalation.

Operational and Disposal Plans for Tapentadol
The operational and disposal plans outlined in Part 1 for potent powders are fully applicable to

Tapentadol. Extra diligence is required due to its status as a controlled substance. All usage
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must be meticulously documented according to institutional and regulatory requirements.

Risk Assessment and PPE Selection Workflow
The following diagram illustrates a logical workflow for assessing chemical risks and selecting

appropriate personal protective equipment, applicable to both unknown substances and known

potent compounds like Tapentadol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment

Known Hazard Protocol Unknown Hazard Protocol

PPE & Engineering Controls

Start: Handling a
Research Chemical

Is a reliable SDS
available for the specific

compound?

Is the compound a
potent, sensitizing, or
reproductive hazard?

Yes

Treat as potent compound
with unknown toxicity.

No

Follow specific PPE and
handling protocols

outlined in the SDS.

End

Proceed with experiment

Implement High-Level Controls:
- Chemical Fume Hood

- Double Gloves
- Goggles & Lab Coat

- Consider respirator and gown

Yes

Proceed with experiment

Click to download full resolution via product page

Caption: Workflow for chemical risk assessment and PPE selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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